Cas no 2418669-55-1 (2-(3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}phenyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 2-(3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}phenyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2418669-55-1
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 6305178
• PubChem ID: 165776182
• Update Time: 2025-06-08

2-(3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}phenyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Z4244365185
• 2-(3-{[1-(2-methylpropyl)aziridin-2-yl]methoxy}phenyl)-3,4-dihydropyrimidin-4-one
• 2418669-55-1
• EN300-7558101
• 2-(3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}phenyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C17H21N3O2/c1-12(2)9-20-10-14(20)11-22-15-5-3-4-13(8-15)17-18-7-6-16(21)19-17/h3-8,12,14H,9-11H2,1-2H3,(H,18,19,21)
• InChI Key： KVNAAJVGWMXRTK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C2=NC=CC(N2)=O)C=1)CC1CN1CC(C)C

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.7Ų

Additional information on 2-(3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}phenyl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 2-(3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}phenyl)-3,4-dihydropyrimidin-4-one (CAS No. 2418669-55-1)

2-(3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}phenyl)-3,4-dihydropyrimidin-4-one is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and chemical research. Its CAS No. 2418669-55-1 serves as a critical identifier for researchers and industry professionals seeking precise information about this compound. The molecule features a dihydropyrimidinone core, a structural motif commonly found in bioactive molecules, coupled with an aziridine moiety, which is known for its reactivity and potential applications in drug discovery.

In recent years, the demand for novel heterocyclic compounds like 2-(3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}phenyl)-3,4-dihydropyrimidin-4-one has surged due to their potential in targeting various biological pathways. Researchers are particularly intrigued by its aziridine-2-ylmethoxy group, which may contribute to its interaction with enzymes or receptors. This compound is often discussed in the context of small-molecule inhibitors and medicinal chemistry, aligning with current trends in personalized medicine and targeted therapies.

The synthesis of CAS No. 2418669-55-1 involves multi-step organic reactions, including the formation of the aziridine ring and subsequent coupling with the dihydropyrimidinone scaffold. Its 3,4-dihydropyrimidin-4-one component is reminiscent of Biginelli reaction products, a topic frequently searched by chemists exploring multicomponent reactions. This connection to well-established synthetic methodologies enhances its appeal in academic and industrial labs.

From an application perspective, 2-(3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}phenyl)-3,4-dihydropyrimidin-4-one is studied for its potential role in modulating protein-protein interactions, a hot topic in drug discovery circles. Its structural complexity allows for diverse derivatization, making it a candidate for structure-activity relationship (SAR) studies. Notably, the 2-methylpropyl side chain may influence lipophilicity, a key parameter in optimizing bioavailability—a frequently searched term in pharmacokinetics research.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography, addressing common queries about compound validation in peer-reviewed literature. The methoxyphenyl segment in its structure also invites comparisons with flavonoids, linking it to broader discussions about natural product-inspired synthesis.

In the context of green chemistry trends, researchers are investigating eco-friendly synthetic routes for CAS No. 2418669-55-1, responding to growing interest in sustainable pharmaceutical manufacturing. The compound's aziridin-2-ylmethoxy group presents both challenges and opportunities for catalytic methods, a subject frequently explored in organocatalysis research.

As the scientific community continues to explore heterocyclic compounds with therapeutic potential, 2-(3-{[1-(2-Methylpropyl)aziridin-2-yl]methoxy}phenyl)-3,4-dihydropyrimidin-4-one remains a compelling case study in molecular design. Its structural features bridge several important chemical spaces, making it relevant to ongoing discussions about fragment-based drug design and privileged scaffolds in medicinal chemistry.